Carbonic acid 3-[4-(acridine-9-carbonyl)-piperazin-1-yl]-phenyl ester benzyl ester

• IUPAC Name: [3-[4-(acridine-9-carbonyl)piperazin-1-yl]phenyl] benzyl carbonate
• InChI: InChI=1S/C32H27N3O4/c36-31(30-26-13-4-6-15-28(26)33-29-16-7-5-14-27(29)30)35-19-17-34(18-20-35)24-11-8-12-25(21-24)39-32(37)38-22-23-9-2-1-3-10-23/h1-16,21H,17-20,22H2
• InChI Key: CWDWALMMJFUODZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)OC(=O)OCC3=CC=CC=C3)C(=O)C4=C5C=CC=CC5=NC6=CC=CC=C64
• Molecular Formula: C32H27N3O4
• Molecular Weight: 517.6 g/mol

Description

Carbonic acid 3-[4-(acridine-9-carbonyl)-piperazin-1-yl]-phenyl ester benzyl ester is a useful research compound. Its molecular formula is C32H27N3O4 and its molecular weight is 517.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 517.20015635 g/mol and the complexity rating of the compound is 802. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Cinnamic Acid Derivatives in Anticancer Research

Cinnamic acid derivatives have been explored for their anticancer potentials. These compounds, possessing a 3-phenyl acrylic acid functionality, offer reactive sites for substitution, addition, and carboxylic acid reactions, leading to various antitumor agents. This area of research underscores the medicinal relevance of cinnamic acid derivatives, including their synthesis and biological evaluation in anticancer studies (De, Baltas, & Bedos-Belval, 2011).

Heterocyclic Compounds Bearing Triazine Scaffold

Triazine-based compounds have shown a wide range of biological activities, including antimicrobial, anticancer, and antiviral effects. The versatility of the triazine nucleus as a core moiety in drug development highlights its significance in medicinal chemistry. Such studies offer insights into the potential utility of structurally complex compounds in therapeutic applications (Verma, Sinha, & Bansal, 2019).

Carboxylic Ester Hydrolases in Bacteria

Research into carboxylic ester hydrolases (CEHs) in bacteria has provided valuable information on their active sites, structures, functions, and applications. These enzymes, which catalyze the hydrolysis of carboxylic esters, have been identified across a wide range of bacterial genera. Understanding the structural diversity and substrate specificity of CEHs can contribute to biotechnological and industrial applications, including the design of novel biochemical processes (Oh, Kim, & Kim, 2019).

Phosphonic Acid: Preparation and Applications

Phosphonic acid and its derivatives have found applications in various fields due to their structural similarity to phosphates and their coordination properties. These compounds are utilized in drug design, materials science, and as bioactive molecules for targeting specific biological processes. The synthesis and application of phosphonic acids represent a critical area of research for developing new chemical entities with potential therapeutic and industrial uses (Sevrain, Berchel, Couthon, & Jaffrès, 2017).